3-(5-Bromopyridin-3-yl)aniline

• Molecular Formula: C11H9BrN2
• Molecular Weight: 249.11 g/mol
• IUPAC Name: 3-(5-bromopyridin-3-yl)aniline
• InChI: InChI=1S/C11H9BrN2/c12-10-4-9(6-14-7-10)8-2-1-3-11(13)5-8/h1-7H,13H2
• InChI Key: ABRCHWILEITTFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC(=CN=C2)Br

Description

3-(5-Bromopyridin-3-yl)aniline is a brominated aromatic amine consisting of a pyridine ring substituted with a bromine atom at position 5 and an aniline group (benzene ring with an amino group) at position 3. This compound is of interest in medicinal chemistry and materials science due to its dual functionality: the bromine atom enables cross-coupling reactions (e.g., Suzuki-Miyaura), while the aniline group offers hydrogen-bonding capabilities and reactivity in diazotization or acylation reactions .

Comparison with Similar Compounds

Structural Features and Substituent Effects

The table below compares 3-(5-Bromopyridin-3-yl)aniline with key analogs, highlighting substituent positions and functional groups:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituents
3-(5-Bromopyridin-3-yl)aniline	C₁₁H₈BrN₂	277.11*	Not Available	Aniline (C₆H₄NH₂), Bromopyridinyl
3-Amino-5-bromopyridine	C₅H₅BrN₂	173.01	13535-01-8	Amino (-NH₂), Bromo (-Br)
3-Acetyl-5-bromopyridine	C₇H₆BrNO	200.03	38940-62-4	Acetyl (-COCH₃), Bromo (-Br)
Methyl 2-(5-bromopyridin-3-yl)acetate	C₈H₈BrNO₂	246.06	118650-08-1	Ester (-COOCH₃), Bromo (-Br)
3-(5-Bromopyridin-3-yl)-prop-2-yn-1-ol	C₈H₆BrNO	212.04	873302-37-5	Propargyl alcohol (-C≡C-CH₂OH)

*Calculated molecular weight based on formula.

Key Observations :

• Electronic Effects : The aniline group in 3-(5-Bromopyridin-3-yl)aniline is electron-donating, activating the pyridine ring toward electrophilic substitution, whereas the acetyl group in 3-Acetyl-5-bromopyridine is electron-withdrawing, deactivating the ring .
• Reactivity : The bromine atom in all compounds enables cross-coupling reactions, but the presence of an ester (in Methyl 2-(5-bromopyridin-3-yl)acetate) or propargyl alcohol (in 3-(5-Bromopyridin-3-yl)-prop-2-yn-1-ol) expands utility in click chemistry or polymer synthesis .

Physicochemical Properties

Compound	Melting Point (°C)	Solubility (Polar Solvents)	LogP (Predicted)
3-(5-Bromopyridin-3-yl)aniline	Not Available	Moderate (DMSO, MeOH)	2.8
3-Amino-5-bromopyridine	98–102	High (Water, Ethanol)	1.2
3-Acetyl-5-bromopyridine	45–48	Low (CH₂Cl₂, Ether)	1.9
Methyl 2-(5-bromopyridin-3-yl)acetate	Not Available	High (Acetone, THF)	2.1

Notes:

• 3-Amino-5-bromopyridine’s higher water solubility stems from its smaller size and primary amine group .